Cas no 875573-63-0 ((7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one)
875573-63-0 structure
Product Name:(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one
CAS No:875573-63-0
MF:C29H45BrO3
MW:521.569808721542
CID:2190104
PubChem ID:118991657
Update Time:2025-04-21
(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Chemical and Physical Properties
Names and Identifiers
-
- (7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one
- (7R,8R,9S,10R,13S,14S,17S)-7-(9-bromononyl)-13-methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
- AC-31973
- Estr-4-en-3-one, 17-(acetyloxy)-7-(9-bromononyl)-, (7a,17b)-
- F12070
- A855272
- BCP19675
- 875573-63-0
- [(7R,8R,9S,10R,13S,14S,17S)-7-(9-bromononyl)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
- (7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one
- Estr-4-en-3-one, 17-(acetyloxy)-7-(9-bromononyl)-, (7,17)- (9CI)
-
- Inchi: 1S/C29H45BrO3/c1-20(31)33-27-14-13-26-28-21(10-8-6-4-3-5-7-9-17-30)18-22-19-23(32)11-12-24(22)25(28)15-16-29(26,27)2/h19,21,24-28H,3-18H2,1-2H3/t21-,24+,25-,26+,27+,28-,29+/m1/s1
- InChI Key: MQMZNCMIENHRBS-OMQCHTGPSA-N
- SMILES: BrCCCCCCCCC[C@@H]1CC2=CC(CC[C@@H]2[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)OC(C)=O)=O
Computed Properties
- Exact Mass: 520.25521Da
- Monoisotopic Mass: 520.25521Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 43.4Ų
(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202068-1g |
(7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one |
875573-63-0 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM202068-1g |
(7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one |
875573-63-0 | 97% | 1g |
$1066 | 2021-06-15 |
(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
875573-63-0 ((7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent